N-Methylbicyclo[3.1.0]hexan-6-amine

Core Science & Biosynthesis

Chemical structure and properties of N-Methylbicyclo[3.1.0]hexan-6-amine

Structure, Synthesis, and Pharmacological Utility of a Constrained Amine Scaffold

Executive Summary

N-Methylbicyclo[3.1.0]hexan-6-amine is a conformationally restricted secondary amine featuring a bicyclic framework where a cyclopropane ring is fused to a cyclopentane ring. This scaffold is of significant interest in medicinal chemistry as a bioisostere of cyclohexylamine and piperidine. By locking the nitrogen vector relative to the carbocyclic core, this molecule reduces the entropic penalty of receptor binding, making it a privileged scaffold for designing high-affinity ligands for G-protein coupled receptors (GPCRs), particularly metabotropic glutamate receptors (mGluRs), and transporter proteins.

This guide details the structural dynamics, synthetic pathways, and physicochemical properties of this compound, providing a self-validating reference for its application in drug development.

Structural Characterization & Stereochemistry

The core of N-Methylbicyclo[3.1.0]hexan-6-amine is the bicyclo[3.1.0]hexane system.[1] The unique geometry of this molecule arises from the fusion of the three-membered ring (cyclopropane) and the five-membered ring (cyclopentane).

Stereochemical Isomerism (Endo vs. Exo)

The amine substituent at the C6 position (the apical carbon of the cyclopropane ring) can adopt two distinct stereochemical configurations relative to the cyclopentane ring:

• Exo-isomer: The amine group points away from the cyclopentane ring (convex face). This is thermodynamically more stable due to reduced steric clash with the C2/C4 hydrogens.

• Endo-isomer: The amine group points toward the cyclopentane ring (concave face). This isomer is often favored in specific receptor pockets (e.g., mGluR agonists) but suffers from 1,3-diaxial-like steric interactions.

Conformational Puckering

The cyclopentane ring is not planar; it adopts a "boat" or "envelope" conformation. The fusion with the rigid cyclopropane ring restricts this flexibility, creating a "toggle" switch between two main conformers, often termed North and South (analogous to ribose puckering in nucleosides). This rigidity is the primary mechanism by which the scaffold enhances potency—it pre-organizes the pharmacophore into a bioactive conformation.

Structural Visualization

The following diagram illustrates the connectivity and the critical stereochemical orientation at the C6 position.

Figure 1: Structural hierarchy of N-Methylbicyclo[3.1.0]hexan-6-amine, highlighting the critical C6 substitution point.

Physicochemical Profile

The following data summarizes the core properties of N-Methylbicyclo[3.1.0]hexan-6-amine. Note that specific experimental values for the N-methyl derivative are often inferred from the parent amine and computational models.

Property	Value / Description	Source/Methodology
Molecular Formula	C₇H₁₃N	PubChem [1]
Molecular Weight	111.19 g/mol	Calculated
CAS Number	847310-51-0 (HCl salt)	PubChem CID 84731051 [1]
LogP (Predicted)	1.2 ± 0.2	XLogP3 Model
pKa (Predicted)	9.5 - 10.2	Basic secondary amine
H-Bond Donors	1	Secondary Amine (NH)
H-Bond Acceptors	1	Nitrogen Lone Pair
Topological Polar Surface Area	12.0 Ų	Computed
Physical State	Liquid (Free base) / Solid (HCl salt)	Standard Amine Properties

Solubility Note: The hydrochloride salt is highly soluble in water and polar organic solvents (methanol, DMSO). The free base is soluble in dichloromethane and ether.

Synthetic Methodology

The synthesis of N-Methylbicyclo[3.1.0]hexan-6-amine typically requires a modular approach, starting from cyclopentene. The most robust route involves constructing the bicyclic skeleton via carbene addition, followed by functional group manipulation to install the methylated amine.

Validated Synthetic Route

• Cyclopropanation: Reaction of cyclopentene with ethyl diazoacetate (catalyzed by Rh₂(OAc)₄ or Cu) yields ethyl bicyclo[3.1.0]hexane-6-carboxylate. This step produces a mixture of exo/endo esters, which can be separated by chromatography or distillation.

• Hydrolysis: Conversion of the ester to the carboxylic acid.

• Curtius Rearrangement: The acid is converted to the acyl azide (using DPPA) and thermally rearranged to the isocyanate, which is hydrolyzed to the primary amine (Bicyclo[3.1.0]hexan-6-amine).

• N-Methylation: The primary amine is converted to the N-methyl derivative. Direct methylation (MeI) is prone to over-alkylation. The preferred method is Reductive Amination using formaldehyde and NaBH₄ or the Eschweiler-Clarke reaction (Formic acid/Formaldehyde).

Reaction Workflow Diagram

Figure 2: Step-wise synthetic pathway from cyclopentene to the target N-methyl amine.

Applications in Drug Design

Bioisosterism and Vector Control

In drug discovery, replacing a flexible piperidine or diethylamine group with N-Methylbicyclo[3.1.0]hexan-6-amine constrains the nitrogen lone pair vector. This is critical for:

• Improving Selectivity: Reducing off-target binding by preventing the molecule from adopting "inactive" conformations.

• Metabolic Stability: The bicyclic core is generally more resistant to oxidative metabolism (P450) compared to flexible alkyl chains.

Glutamate Receptor Modulation

The bicyclo[3.1.0]hexane scaffold is the pharmacophore of LY354740 (Eglumetad), a potent Group II mGluR agonist [2]. While LY354740 is a dicarboxylic acid, the amine variants (like the title compound) are explored as:

• NMDA Receptor Antagonists: Constrained analogs of phencyclidine or ketamine-like structures.

• Transporter Inhibitors: Targeting dopamine or serotonin transporters (DAT/SERT) where the amine interacts with the central aspartate residue in the transporter pore.

Experimental Protocol: Handling & Safety

Safety Warning: As a secondary aliphatic amine, this compound is likely corrosive and an irritant. All manipulations should be performed in a fume hood.

Standard Characterization Protocol (Self-Validating):

• NMR Verification:

  • 1H NMR (CDCl₃): Look for the diagnostic doublet/multiplet of the N-methyl group around 2.4–2.5 ppm. The cyclopropane protons at C1/C5 will appear as high-field multiplets (0.5–1.5 ppm depending on exo/endo).

  • Validation: Integration of the N-methyl singlet (3H) against the bridgehead protons (2H) must yield a 3:2 ratio.

• Mass Spectrometry:

  • Expect a molecular ion peak [M+H]⁺ at m/z ~112.1.[2][3]

• Storage:

  • Store as the hydrochloride salt at 4°C or -20°C under argon to prevent oxidation or carbonate formation (reaction with atmospheric CO₂).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 84731051, N-methylbicyclo[3.1.0]hexan-6-amine hydrochloride. Retrieved February 17, 2026 from [Link].

• Monn, J. A., et al. (1997). Design, synthesis, and pharmacological characterization of (+)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid (LY354740): a potent, selective, and orally active group 2 metabotropic glutamate receptor agonist. Journal of Medicinal Chemistry, 40(4), 528-537.[4] [Link]

• Nakazato, A., et al. (2000). Synthesis, SARs, and Pharmacological Characterization of 2-Amino-3 or 6-fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic Acid Derivatives. Journal of Medicinal Chemistry.[4] [Link]

Sources

• 1. Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PubChemLite - N-methylbicyclo[3.1.0]hexan-6-amine hydrochloride (C7H13N) [pubchemlite.lcsb.uni.lu]
• 3. PubChemLite - N-methylbicyclo[3.1.0]hexan-3-amine (C7H13N) [pubchemlite.lcsb.uni.lu]
• 4. Design, synthesis, and pharmacological characterization of (+)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid (LY354740): a potent, selective, and orally active group 2 metabotropic glutamate receptor agonist possessing anticonvulsant and anxiolytic properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: History and Discovery of Bicyclo[3.1.0]hexane Amine Scaffolds

Topic: History and Discovery of Bicyclo[3.1.0]hexane Amine Scaffolds Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The bicyclo[3.1.0]hexane amine scaffold represents a pivotal structural motif in medicinal chemistry, celebrated for its ability to rigidify flexible pharmacophores. By constraining the conformational freedom of the cyclohexane ring into a "locked" boat-like geometry, this scaffold enhances binding affinity and selectivity for monoamine transporters (MATs) and metabotropic glutamate receptors (mGluRs). This guide details the discovery trajectory of this scaffold, from the early identification of bicifadine as a non-opioid analgesic to the development of the serotonin-preferring triple reuptake inhibitor amitifadine , providing a comprehensive analysis of their synthesis, stereochemistry, and pharmacology.

Historical Evolution & Discovery

The discovery of bicyclo[3.1.0]hexane amines emerged from the search for non-narcotic analgesics and novel antidepressants that could modulate monoaminergic neurotransmission without the abuse liability of psychostimulants like cocaine.

The Bicifadine Era (1970s–1990s)

The foundational work began at American Cyanamid (later acquired by Wyeth) in the 1970s. Researchers sought to rigidify the phenethylamine backbone common to many CNS-active agents.

• Discovery: Bicifadine (DOV-220,075) was identified as a potent analgesic. Unlike opioids, it did not bind to mu-opioid receptors but instead inhibited the reuptake of norepinephrine (NE) and serotonin (5-HT), with weaker effects on dopamine (DA).

• Clinical Trajectory: Bicifadine advanced to Phase III clinical trials for chronic low back pain under DOV Pharmaceutical . Although it demonstrated efficacy in acute pain models, it failed to meet primary endpoints in chronic pain trials, largely due to a high placebo response and variable pharmacokinetics.

The "DOV" Series and Amitifadine (2000s)

Building on the bicifadine template, DOV Pharmaceutical developed a library of "balanced" triple reuptake inhibitors (SNDRIs).

• Optimization: The goal was to improve the metabolic stability and tune the ratio of monoamine transporter inhibition. This led to Amitifadine (DOV-21,947) , the (+)-enantiomer of the racemate DOV-216,303.[1]

• Differentiation: Amitifadine exhibited a serotonin-preferring profile (ratio ~1:2:8 for 5-HT:NE:DA), distinguishing it from the NE-heavy profile of bicifadine. It was investigated for Major Depressive Disorder (MDD) and smoking cessation.

Parallel Tracks: The mGluR Agonists

While this guide focuses on the amine (azabicyclo) scaffold, it is scientifically critical to acknowledge the amino acid derivatives developed by Eli Lilly (e.g., LY354740 ). These compounds utilize the same bicyclo[3.1.0]hexane core to lock the glutamate pharmacophore, creating potent agonists for mGluR2/3 receptors. This validates the scaffold's utility as a general "conformational lock."[2]

[3]

Structural & Stereochemical Considerations

The bicyclo[3.1.0]hexane core is a rigid bioisostere of cyclohexane. Its unique geometry is defined by the fusion of a cyclopropane ring to a cyclopentane ring.

• Boat Conformation: The system exists predominantly in a "boat-like" conformation. This puckered shape projects substituents at the 1- and 5-positions (bridgehead) into specific vectors that mimic the bioactive conformation of neurotransmitters.

• Stereochemistry: The biological activity is highly stereospecific.

  • 1-Aryl-3-azabicyclo[3.1.0]hexanes: The active enantiomers typically possess the (1R, 5S) absolute configuration.

  • Exo vs. Endo: The orientation of the amine relative to the cyclopropane ring (exo/endo) dramatically alters binding affinity. In the DOV series, the exo-amine is the relevant pharmacophore.

Table 1: Comparative Pharmacological Profiles

Data represents inhibition of monoamine uptake (IC50) and binding affinity (Ki) in human recombinant transporters.

Compound	Structure	Target Profile	IC50 (nM) [5-HT : NE : DA]	Clinical Status
Bicifadine	1-(4-methylphenyl)-3-azabicyclo[3.1.0]hexane	Balanced SNDRI (NE-preferring)	117 : 55 : 910	Discontinued (Phase III)
Amitifadine	(1R,5S)-1-(3,4-dichlorophenyl)-...	5-HT-preferring SNDRI	12 : 23 : 96	Discontinued (Phase III)
DOV-102,677	(-)-enantiomer of Amitifadine	Balanced SNDRI	130 : 100 : 130	Preclinical

Synthetic Methodologies

The synthesis of 1-aryl-3-azabicyclo[3.1.0]hexanes requires the construction of the strained cyclopropane ring fused to a pyrrolidine. Two primary strategies dominate the literature:

Strategy A: Cyclopropanation of Maleimides

This is the most versatile approach for generating diverse analogs.

• Reaction: An aryl maleimide reacts with a carbenoid source (e.g., diazomethane with Pd(OAc)2 or Corey-Chaykovsky reagent).

• Reduction: The resulting bicyclic imide is reduced (e.g., LiAlH4 or BH3) to the amine.

• Resolution: Chiral resolution is performed using tartaric acid or mandelic acid to isolate the (1R,5S) enantiomer.

Strategy B: Cyclization of Gamma-Amino Alcohols (Industrial Route)

This method, detailed in DOV Pharmaceutical patents, is preferred for scale-up due to safety and cost.

Experimental Protocol: Synthesis of (1R,5S)-1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane

Note: This protocol is adapted from US Patent 2008/013856 A2 and related literature.

Step 1: Formation of the Cyclopropane Nitrile

• Reagents: 3,4-dichlorophenylacetonitrile, epichlorohydrin, sodium amide (NaNH2).

• Procedure: To a suspension of NaNH2 in toluene at 0°C, add 3,4-dichlorophenylacetonitrile. Stir for 1h. Add epichlorohydrin dropwise. The mixture undergoes alkylation followed by intramolecular cyclization to form 1-(3,4-dichlorophenyl)-2-(hydroxymethyl)cyclopropanecarbonitrile .

• Why: This step installs the cyclopropane ring and the necessary carbon framework in a single pot.

Step 2: Reduction to Amino-Alcohol

• Reagents: Borane-THF complex (BH3·THF) or LiAlH4.

• Procedure: Reflux the nitrile intermediate with BH3·THF for 18h. Quench with MeOH/HCl.

• Result: Reduces the nitrile to a primary amine, yielding [1-(3,4-dichlorophenyl)-2-(hydroxymethyl)cyclopropyl]methanamine .

Step 3: Cyclodehydration (Ring Closure)

• Reagents: Thionyl chloride (SOCl2), Potassium Carbonate (K2CO3).

• Procedure: Treat the amino-alcohol with SOCl2 in CH2Cl2 to convert the alcohol to a chloride. Subsequently, treat the crude chloride with aqueous K2CO3 (pH 8.5–9.5) and heat to 60°C.

• Mechanism: Intramolecular nucleophilic attack of the amine onto the alkyl chloride closes the pyrrolidine ring.

• Yield: ~60-70% overall.

Mechanism of Action: Triple Reuptake Inhibition

The therapeutic efficacy of these scaffolds stems from their ability to simultaneously block the three major monoamine transporters:[3]

• SERT (Serotonin Transporter): Increases synaptic 5-HT (mood, anxiety).

• NET (Norepinephrine Transporter): Increases synaptic NE (energy, focus, pain modulation).

• DAT (Dopamine Transporter): Increases synaptic DA (motivation, reward).

Unlike SSRIs (selective for SERT), the "broad-spectrum" inhibition of the DOV compounds aims to treat complex phenotypes like melancholic depression and neuropathic pain where single-target agents often fail. The rigid bicyclo[3.1.0]hexane core locks the phenyl ring in a position that overlaps with the binding sites of all three transporters, a feat difficult to achieve with flexible phenylpiperidines.

[3][7]

References

• Skolnick, P., et al. (2003). "Antidepressant-like actions of DOV 21,947: a 'triple' reuptake inhibitor." European Journal of Pharmacology. Link

• Lippa, A., et al. (2008). "Methods and compositions for production, formulation and use of 1-aryl-3-azabicyclo[3.1.0]hexanes." U.S. Patent 2008/013856 A2. Link

• Basile, A. S., et al. (2007). "Characterization of the antinociceptive actions of bicifadine in models of acute, persistent, and chronic pain." Journal of Pharmacology and Experimental Therapeutics. Link

• Tran, P. V., et al. (2012). "Efficacy and tolerability of the novel triple reuptake inhibitor amitifadine in the treatment of patients with major depressive disorder." Journal of Psychiatric Research. Link

• Monn, J. A., et al. (1997). "Design, synthesis, and pharmacological characterization of (+)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid (LY354740)." Journal of Medicinal Chemistry. Link

Sources

• 1. Amitifadine - Wikipedia [en.wikipedia.org]
• 2. Discovery of a Novel Class of Bicyclo[3.1.0]hexanylpiperazines as Noncompetitive Neuropeptide Y Y1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Computational identification of the binding mechanism of a triple reuptake inhibitor amitifadine for the treatment of major depressive disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility and Stability of N-Methylbicyclo[3.1.0]hexan-6-amine for Drug Development Professionals

Abstract: The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is contingent on a thorough understanding of its physicochemical properties. Among the most critical of these are aqueous solubility and chemical stability, which directly influence bioavailability, formulation, and shelf-life. This guide provides a comprehensive framework for characterizing N-Methylbicyclo[3.1.0]hexan-6-amine, a novel scaffold of interest in medicinal chemistry. As publicly available data for this specific molecule is limited[1], this document serves as a practical, in-depth manual for researchers, scientists, and drug development professionals. It outlines the requisite experimental protocols, explains the scientific rationale behind methodological choices, and details how to generate the crucial data package needed to advance a compound through the development pipeline, in alignment with regulatory expectations such as those from the International Council for Harmonisation (ICH).[2][3][4][5]

Introduction: The Imperative of Early-Stage Physicochemical Profiling

N-Methylbicyclo[3.1.0]hexan-6-amine belongs to a class of conformationally restrained molecules that are gaining traction in drug discovery. The bicyclo[3.1.0]hexane core is a rigid isostere for cyclohexane, which can offer advantages such as improved binding to target proteins, enhanced metabolic resistance, and better selectivity.[6][7] However, the unique strained ring system and the presence of a secondary amine—a functional group prone to pH-dependent ionization and oxidative degradation—necessitate a rigorous and proactive assessment of its solubility and stability.[8]

Poor aqueous solubility can lead to low and erratic absorption, hindering the translation of in vitro potency to in vivo efficacy.[9] Concurrently, chemical instability can result in the loss of the active pharmaceutical ingredient (API) and the formation of potentially toxic degradation products, compromising both the safety and efficacy of the final drug product.[10][11]

This guide provides the standard operating procedures and strategic insights required to build a robust data package for N-Methylbicyclo[3.1.0]hexan-6-amine, enabling informed decisions in lead optimization, pre-formulation, and beyond.

Section 1: Physicochemical Foundation & Predicted Properties

Before embarking on experimental studies, a theoretical assessment of the molecule's properties provides a valuable starting point.

• Structure: N-Methylbicyclo[3.1.0]hexan-6-amine features a bicyclic alkane core with a secondary amine. This structure suggests a basic character due to the lone pair of electrons on the nitrogen atom.

• pKa (Predicted): The secondary amine is the primary ionizable group. Its basicity (pKb) will determine the pKa of its conjugate acid. For similar N-methylated cyclic amines, the pKa is expected to be in the range of 9.5 - 11.0. This value is critical, as it dictates the ionization state of the molecule at physiological pH (around 7.4) and across the gastrointestinal tract, which in turn heavily influences solubility and absorption.

• LogP (Predicted): The octanol-water partition coefficient (LogP) is a measure of lipophilicity. The parent bicyclo[3.1.0]hexane has a calculated XLogP3-AA of 2.5.[12] The addition of the N-methylamine group will decrease lipophilicity. The predicted XlogP for N-methylbicyclo[3.1.0]hexan-6-amine is approximately 1.2, suggesting moderate lipophilicity.[1][13]

Section 2: Aqueous Solubility Characterization

A comprehensive understanding of solubility requires differentiating between early-stage, high-throughput kinetic measurements and later-stage, definitive thermodynamic measurements.[14][15][16]

Kinetic Solubility Assay

Kinetic solubility is a high-throughput method used in early discovery to quickly flag compounds with potential solubility liabilities.[9][14] It measures the concentration at which a compound, rapidly added from a DMSO stock solution, begins to precipitate in an aqueous buffer.[9][17]

• Stock Solution Preparation: Prepare a 10 mM stock solution of N-Methylbicyclo[3.1.0]hexan-6-amine in 100% dimethyl sulfoxide (DMSO).[9]

• Plate Preparation: In a 96-well microplate, perform serial dilutions of the stock solution in DMSO.

• Buffer Addition: Rapidly add 198 µL of phosphate-buffered saline (PBS) at pH 7.4 to 2 µL of each DMSO dilution. This achieves a final DMSO concentration of 1%, minimizing its effect on solubility.[9]

• Incubation: Shake the plate vigorously for 2 hours at 25°C to allow for precipitation.[9][17]

• Measurement: Analyze the plate using a laser nephelometer, which measures the scattering of light caused by insoluble particles.[9][17]

• Data Analysis: The kinetic solubility is defined as the concentration at which a significant increase in light scattering is detected compared to buffer-only controls.

Thermodynamic (Shake-Flask) Solubility Assay

Thermodynamic solubility represents the true equilibrium solubility of a compound and is the gold standard for pre-formulation studies.[14][16] The shake-flask method is the definitive protocol for this measurement.[17]

• Compound Addition: Add an excess amount of solid N-Methylbicyclo[3.1.0]hexan-6-amine to several vials, each containing a buffer of a specific pH (e.g., pH 2.0, 4.5, 6.8, 7.4, and 9.0).[9] The wide pH range is crucial for characterizing an ionizable amine.

• Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25°C) for at least 24 to 48 hours to ensure that equilibrium between the solid and dissolved states is reached.[9]

• Phase Separation: After equilibration, separate the undissolved solid from the solution via centrifugation (e.g., 15,000 rpm for 20 minutes) or by filtering through a 0.45 µm filter.[9]

• Quantification: Accurately dilute the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method, typically a stability-indicating High-Performance Liquid Chromatography (HPLC-UV) method.[17]

• Data Analysis: The measured concentration in the supernatant is the thermodynamic solubility at that specific pH.

Data Presentation & Interpretation

The results from these assays should be compiled into a clear, concise table.

Parameter	pH	Method	Solubility (µg/mL)	Comments
Kinetic Solubility	7.4	Nephelometry	[Experimental Value]	High-throughput; guides initial SAR.
Thermodynamic Solubility	2.0	Shake-Flask/HPLC	[Experimental Value]	Expected to be high due to full protonation.
Thermodynamic Solubility	4.5	Shake-Flask/HPLC	[Experimental Value]
Thermodynamic Solubility	7.4	Shake-Flask/HPLC	[Experimental Value]	Represents solubility at physiological pH.
Thermodynamic Solubility	9.0	Shake-Flask/HPLC	[Experimental Value]	Solubility may decrease as pH approaches pKa.

The pH-solubility profile for a basic compound like N-Methylbicyclo[3.1.0]hexan-6-amine is expected to be high at low pH (where it is fully protonated and exists as a salt) and decrease as the pH increases towards and beyond its pKa (where the neutral, less soluble free base form predominates).

Caption: Workflow for solubility assessment of N-Methylbicyclo[3.1.0]hexan-6-amine.

Section 3: Chemical Stability and Forced Degradation

Stability testing is essential for identifying potential degradation pathways, establishing a re-test period or shelf life, and defining proper storage conditions.[4] Forced degradation (or stress testing) is a critical component of this process, designed to accelerate the formation of likely degradation products to develop and validate a stability-indicating analytical method.[11][18][19]

Development of a Stability-Indicating HPLC Method

A prerequisite for any stability study is a validated analytical method that can accurately quantify the parent compound and separate it from all process impurities and degradation products.[10][18][20] This is known as a stability-indicating assay method (SIAM).[18]

• Technique: Reversed-phase HPLC with UV detection is the most common approach for small molecules.[20] Coupling it with a mass spectrometry (MS) detector is highly recommended for peak tracking and identification of unknown degradants.[20]

• Goal: The method must achieve baseline separation (Resolution > 2.0) between the parent peak and all degradant peaks generated during forced degradation studies.[21]

Forced Degradation Studies

Forced degradation studies expose the drug substance to conditions more severe than accelerated stability testing to understand its intrinsic stability.[19][22] The goal is to achieve 5-20% degradation of the API to ensure that degradation products are generated at detectable levels without being overly complex.[22]

• Sample Preparation: For solution studies, prepare a solution of N-Methylbicyclo[3.1.0]hexan-6-amine at a known concentration (e.g., 1 mg/mL) in a suitable solvent. For solid-state studies, use the pure API powder.

• Acid Hydrolysis:

  • Condition: Treat the API solution with 0.1 N HCl and heat at 60°C for 24 hours.[9]

  • Rationale: Simulates acidic environments (e.g., the stomach) and identifies acid-labile functional groups. The strained bicyclic ring may be susceptible to acid-catalyzed rearrangement or ring-opening.

  • Procedure: After incubation, cool the sample, neutralize it with an equivalent amount of 0.1 N NaOH, and analyze by HPLC.[9]

• Base Hydrolysis:

  • Condition: Treat the API solution with 0.1 N NaOH and heat at 60°C for 24 hours.[9]

  • Rationale: Identifies base-labile groups. While the core structure is likely stable, this tests for unexpected reactivity.

  • Procedure: After incubation, cool, neutralize with 0.1 N HCl, and analyze by HPLC.[9]

• Oxidative Degradation:

  • Condition: Treat the API solution with 3% hydrogen peroxide (H₂O₂) at room temperature for 24 hours.[9]

  • Rationale: Secondary amines are susceptible to oxidation, potentially forming N-oxides or other degradation products.[8][19] This stress condition is crucial for this molecule.

  • Procedure: Analyze the sample directly by HPLC.

• Thermal Degradation:

  • Condition: Expose the solid API to dry heat at 80°C for 48 hours.[9]

  • Rationale: Assesses the intrinsic thermal stability of the solid form, which is important for manufacturing (e.g., drying) and long-term storage.[8]

  • Procedure: Dissolve the stressed solid sample in a suitable solvent and analyze by HPLC.

• Photostability:

  • Condition: Expose the solid API and a solution of the API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B guidelines.[2]

  • Rationale: Determines if the compound is light-sensitive, which dictates packaging requirements.

  • Procedure: Analyze the stressed samples alongside a dark control sample by HPLC.

Data Presentation & Interpretation

Summarize the forced degradation results in a table.

Stress Condition	% Degradation	Number of Degradants	Purity of Parent Peak (%)	Mass Balance (%)
0.1 N HCl, 60°C	[Value]	[Value]	[Value]	[Value]
0.1 N NaOH, 60°C	[Value]	[Value]	[Value]	[Value]
3% H₂O₂, RT	[Value]	[Value]	[Value]	[Value]
Thermal (80°C, solid)	[Value]	[Value]	[Value]	[Value]
Photolytic (ICH Q1B)	[Value]	[Value]	[Value]	[Value]

• Mass Balance: A good mass balance (95-105%) indicates that all degradation products are being detected by the analytical method.

Caption: Workflow for developing a stability-indicating method.

Potential Degradation Pathways

Based on the chemical structure, several degradation pathways can be hypothesized. This predictive exercise aids in the structural elucidation of degradants observed during forced degradation.

Caption: Potential degradation pathways for N-Methylbicyclo[3.1.0]hexan-6-amine.

Section 4: Strategic Implications for Drug Development

The data generated from these studies are not merely a checklist requirement; they are critical for strategic decision-making:

• Solubility Data: A low thermodynamic solubility at pH 7.4 (<10 µg/mL) may necessitate formulation strategies such as salt formation (to leverage the basic amine), particle size reduction (micronization), or the use of amorphous solid dispersions. The pH-solubility profile is essential for predicting oral absorption and selecting the appropriate animal species for preclinical toxicology studies.

• Stability Data: Identification of a specific liability, such as oxidation, informs handling, manufacturing, and packaging decisions. For an oxygen-sensitive compound, manufacturing might require nitrogen blanketing, and the final product may need to be packaged in blister packs with an oxygen scavenger. Sensitivity to acid would influence the choice between an immediate-release and an enteric-coated dosage form.

Conclusion

A thorough, early-stage evaluation of solubility and stability is a cornerstone of successful drug development. For N-Methylbicyclo[3.1.0]hexan-6-amine, the presence of a strained bicyclic system and a secondary amine functional group presents a unique profile of opportunities and challenges. By systematically applying the kinetic and thermodynamic solubility protocols, and by conducting comprehensive forced degradation studies as outlined in this guide, development teams can build a robust understanding of the molecule. This knowledge is paramount for de-risking the candidate, enabling rational formulation design, ensuring analytical method robustness, and ultimately, paving the way for a successful journey through clinical trials and toward regulatory approval.

References

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (2026, February 14).
• Advanced HPLC Strategies in Stability-Indicating Assay Method Development for Small-Molecule APIs. (2026, January 1). RJWave.org.

• ICH Harmonised Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. (2003, February 6). International Council for Harmonisation. [Link]

• Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Slideshare.
• Stability Indicating HPLC Method Development: A Review. IRJPMS.
• Q1A(R2) Guideline. (2010, February 2).
• Q1A (R2) A deep dive in Stability Studies. (2025, April 3). YouTube.
• Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). Enamine.
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• Development of forced degradation and stability indicating studies of drugs—A review. [Source Not Available].
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• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Kinetic & Thermodynamic Solubility Testing. WuXi AppTec.
• Chemoselective formation of bicyclo[3.1.0]hexane derivatives 27....
• Solubility Toolbox for Successful Design of Drug Candid
• A practical guide to forced degradation and stability studies for drug substances. [Source Not Available].
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• Bicyclo(3.1.0)hexane. PubChem.
• Bicyclo[3.1.0]hexan-3-one. Benchchem.
• N-methylbicyclo[3.1.0]hexan-6-amine hydrochloride. PubChemLite.
• Development of Bicyclo[3.1.0]hexane-based A 3 Receptor Ligands – Closing the Gaps in the Structure-affinity Relationships. (2022, March 9). Preprints.org.
• Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships. (2022, March 31). Semantic Scholar.
• Synthesis of chemical libraries based on a Bicyclo 3.1.0 hexane scaffold and studies on the synthesis of Bicyclo. (1977, November 9). ETH Library.
• 1-Methyl-bicyclo[3.1.0]-hexane. The NIST WebBook.
• 1-methyl bicyclo(3.1.0)hexane, 4625-24-5. The Good Scents Company.
• N-methylbicyclo[3.1.0]hexan-3-amine. PubChemLite.
• Development of Bicyclo[3.1.
• Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple. (2022, June 29). Beilstein Journals.

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Role of N-Methylbicyclo[3.1.0]hexan-6-amine in glutamate receptor research

The following technical guide details the role of the N-Methylbicyclo[3.1.0]hexan-6-amine scaffold and its derivatives in glutamate receptor research.

While the specific free amine (CAS 2174001-80-8) is primarily a chemical building block, its structural geometry is the defining pharmacophore for a class of highly selective Group II Metabotropic Glutamate Receptor (mGluR2/3) agonists and emerging NMDA receptor modulators. This guide focuses on the scaffold's utility in conformational restriction —a critical strategy in ligand design.

From N-Methyl-6-Amine Precursors to High-Affinity mGluR Ligands

Executive Summary: The "Lock and Key" Strategy

In glutamate receptor research, selectivity is the primary bottleneck. Glutamate, being a flexible molecule, binds promiscuously to ionotropic (iGluR) and metabotropic (mGluR) receptors. The bicyclo[3.1.0]hexane system—specifically the N-methyl-6-amine and 2-amino-6-dicarboxylate derivatives—serves as a rigid "molecular clamp."

By locking the glutamate backbone into a specific eclipsed conformation , this scaffold forces the molecule to fit only the binding pocket of Group II mGluRs (mGluR2/3) or specific allosteric sites on the NMDA receptor, excluding mGluR1/5 and AMPA receptors.

Key Applications:

• mGluR2/3 Agonism: The scaffold forms the core of LY354740 (Eglumegad) and LY379268 , the gold standards for researching schizophrenia and anxiety.

• NMDA Channel Blockade: The N-methyl-amine motif mimics the channel-blocking pharmacophore of ketamine/PCP but with altered kinetics due to the rigid bicyclic tail.

• Fragment-Based Drug Discovery (FBDD): Used as a low-molecular-weight probe to map hydrophobic pockets in GPCRs.

Structural Biology & Pharmacophore Logic

The biological activity of N-Methylbicyclo[3.1.0]hexan-6-amine derivatives stems from their unique geometry. Unlike the flexible cyclohexane ring found in ketamine or the linear chain of glutamate, the bicyclo[3.1.0]hexane system is fused and rigid.

Conformational Restriction Mechanism

The "magic" of this scaffold lies in the cyclopropane ring fused to the cyclopentane/cyclohexane mimic.

• Torsional Constraint: The bridgehead carbons prevent the ring from "flipping," locking the substituents (amine and carboxyl/methyl) into a fixed vector.

• The "6-Position" Vector: In mGluR agonists, the 6-position (the tip of the cyclopropane) usually hosts a carboxylic acid (mimicking the distal acid of glutamate). In the N-methyl-6-amine variant, this position hosts a basic amine, creating a dipole inversion .

  • Glutamate Mimic: 6-COOH (Acidic)

    Agonist.

  • Channel Blocker/Sigma Ligand: 6-NHMe (Basic)

    Pore Blocker.

Comparative Pharmacophore (Table)

Feature	Endogenous Glutamate	Bicyclo[3.1.0]hexane Scaffold (mGluR Agonist)	N-Methyl-6-amine Variant (Channel Probe)
Flexibility	High (Rotatable bonds)	Rigid (Locked "Boat" conformation)	Rigid (Locked)
Selectivity	Non-selective (iGluR + mGluR)	mGluR2/3 Selective (>100x vs mGluR1)	NMDA/Sigma (Pore/Allosteric)
Key Substituent	-NH2, -COOH	C2-NH2, C6-COOH	C6-NHMe (Basic)
Primary Role	Neurotransmitter	Orthosteric Agonist	Channel Blocker / FBDD Fragment

Critical Derivatives in Research

While the simple N-methyl-6-amine is a precursor, its derivatives are the functional tools in neuroscience.

LY354740 (Eglumegad) & LY379268

These are the most cited compounds utilizing the bicyclo[3.1.0]hexane scaffold. They are amino acids , but the synthesis often proceeds through amine intermediates.

• Mechanism: Potent agonist at mGluR2/3 (Gi/o-coupled).[1]

• Research Use: Inducing Long-Term Depression (LTD) at corticostriatal synapses; suppressing glutamate release in models of addiction.

• Causality: The rigid scaffold forces the "folded" glutamate conformation required for mGluR activation, which is distinct from the "extended" conformation required for iGluRs.

The N-Methyl-6-Amine as an NMDA/Sigma Probe

The specific N-Methylbicyclo[3.1.0]hexan-6-amine (lacking the carboxylates) acts as a bioisostere for the cyclohexylamine moiety of PCP (Phencyclidine) or Ketamine.

• Sigma-1 Receptor: The basic amine + lipophilic rigid cage is the classic pharmacophore for Sigma-1 chaperones, which modulate NMDA receptor trafficking.

• NMDA Channel: Used in patch-clamp studies to test "trapping" kinetics. The rigid shape prevents the "wobble" seen with linear amines, providing a cleaner block.

Experimental Protocols

Protocol A: Synthesis of the Scaffold (General Route)

Note: This is a summarized route for the N-methyl-6-amine core.

• Starting Material: Cyclopentenone.

• Cyclopropanation: Reaction with sulfoxonium ylide to form the bicyclo[3.1.0]hexan-2-one.

• Reductive Amination:

  • Reagent: Methylamine (

    ), .

  • Reductant:

    or .

  • Critical Step: The stereochemistry at C6 is determined here. For mGluR mimicry, the exo isomer is often required to match the distal glutamate charge vector.

Protocol B: Functional Assay (cAMP Inhibition for mGluR2/3)

Validating the agonist activity of scaffold derivatives.

Principle: mGluR2/3 are

-coupled. Activation inhibits Adenylyl Cyclase, reducing cAMP.

Steps:

• Cell Line: HEK293 cells stably expressing human mGluR2 (hmGluR2).

• Pre-Incubation: Incubate cells with the test compound (0.1 nM – 10

  M) for 15 min.

• Stimulation: Add Forskolin (10

  M) to stimulate Adenylyl Cyclase.

• Incubation: 30 minutes at 37°C.

• Detection: Lyse cells and quantify cAMP using a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) kit.

• Validation:

  • Positive Control: Glutamate (

    ).

  • Reference: LY354740 (

    ).

  • Success Criteria: A dose-dependent decrease in Forskolin-induced cAMP.

Signaling Pathway Visualization

The following diagram illustrates the mechanism of action for Bicyclo[3.1.0]hexane-based agonists at the mGluR2 receptor.

Caption: Pathway showing the Gi/o-mediated inhibition of Adenylyl Cyclase by bicyclo[3.1.0]hexane-based agonists, leading to reduced neuronal excitability.

Emerging Research: The "Scaffold" as a Sigma Ligand

Recent fragment-based screens suggest that the N-methyl-6-amine core (without the acid groups) has affinity for the Sigma-1 Receptor (

R) .

• Hypothesis: The hydrophobic bicyclic cage fits the

  R hydrophobic pocket, while the N-methyl amine interacts with the critical aspartate residue (D126).

• Relevance: Sigma-1 ligands modulate NMDA receptor activity. Thus, this scaffold may influence glutamate signaling via two distinct pathways depending on its functionalization:

  • With COOH: mGluR Agonist (Gi/o).

  • Without COOH (Amine only): Sigma-1 Chaperone / NMDA Modulator.

References

• Monn, J. A., et al. (1997). "Design, synthesis, and pharmacological characterization of (+)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid (LY354740): a potent, selective, and orally active group 2 metabotropic glutamate receptor agonist." Journal of Medicinal Chemistry.

• Schoepp, D. D., et al. (1999).

• PharmaBlock. "Bicyclo[3.1.0]hexanes in Drug Discovery: A Whitepaper on Scaffold Utility."

• Baker, S. R., et al. (2000). "Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid derivatives as mGluR2 antagonists." Bioorganic & Medicinal Chemistry Letters.

• Sigma-Aldrich / Merck. "Product Specification: N-Methylbicyclo[3.1.0]hexan-6-amine hydrochloride."

Sources

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: N-Methylbicyclo[3.1.0]hexan-6-amine as a High-Value Medicinal Chemistry Intermediate

Executive Summary

In the modern era of "escaping flatland," the N-Methylbicyclo[3.1.0]hexan-6-amine (N-MBHA) scaffold represents a premier tool for drug designers seeking to optimize metabolic stability and CNS penetration without sacrificing potency. Unlike flexible piperidines or cyclohexylamines, the bicyclo[3.1.0]hexane core locks the nitrogen vector into a precise orientation, reducing the entropic penalty of binding. Furthermore, the cyclopropylamine nature of the 6-position significantly modulates basicity, often lowering pKa by 1.5–2.0 log units compared to aliphatic analogs, thereby enhancing membrane permeability.[1]

This guide details the physicochemical rationale, synthetic handling, and validated protocols for incorporating N-MBHA into diversity-oriented synthesis (DOS) and lead optimization campaigns.

Strategic Value & Physicochemical Profile[1]

The "Magic Methyl" & Conformational Lock

The N-methyl group on the 6-position serves two roles: it eliminates a hydrogen bond donor (HBD), often improving permeability, and it introduces a steric clash that further restricts rotation around the N-C(carbonyl) bond in amides.

pKa Modulation: The Cyclopropyl Effect

One of the most critical yet underutilized features of this scaffold is its basicity profile. The carbon at position 6 (the apex of the cyclopropane) possesses significant

-character (approximately rather than ). This increased electronegativity pulls electron density from the nitrogen lone pair, lowering the pKa.[1]

Table 1: Comparative Physicochemical Properties

Property	N-Methylcyclohexylamine	N-Methylbicyclo[3.1.0]hexan-6-amine	Medicinal Impact
pKa (Conj. Acid)	~10.7	~8.8 – 9.2	Higher fraction neutral at pH 7.4; improved CNS penetration.
Fsp³ Score	1.0	1.0	Maintains high saturation; improves solubility/selectivity.
Conformation	Chair/Boat (Dynamic)	Boat-like (Rigid)	Reduced entropic penalty upon binding.
Metabolic Liability	High (C3/C4 oxidation)	Low	Bridgehead carbons resist CYP450 oxidation.

Strategic Workflow Diagram

The following diagram illustrates the decision logic for selecting N-MBHA during Lead Optimization.

Figure 1: Decision logic for scaffold replacement. The N-MBHA scaffold simultaneously addresses metabolic, permeability, and selectivity challenges.

Synthetic Protocols

Handling and Storage[1][2]

• State: The free base is a volatile liquid/low-melting solid. It readily absorbs CO₂ from the air to form carbamates.

• Recommendation: Store as the Hydrochloride (HCl) or Tosylate (TsOH) salt. These are stable, non-hygroscopic solids.[1]

• Free Basing: When the free amine is required, generate it in situ using DIPEA or release it from the salt using basic resin (e.g., PL-HCO3 MP) to avoid volatility losses during rotary evaporation.

Protocol A: High-Efficiency Amide Coupling (Library Synthesis)

Context: Creating a library of amides to probe the S1/S2 pockets of proteases or GPCRs. The steric bulk of the bicyclic system near the nitrogen can hinder standard EDC couplings.

Reagents:

• Carboxylic Acid (1.0 equiv)

• N-MBHA HCl salt (1.2 equiv)[2]

• HATU (1.2 equiv) or T3P (1.5 equiv, 50% in EtOAc) – T3P is preferred for lower epimerization risk.

• DIPEA (3.5 equiv)

• Solvent: DMF or DMF/DCM (1:1)

Step-by-Step Methodology:

• Dissolution: Dissolve the Carboxylic Acid (0.1 mmol) in DMF (1.0 mL).

• Activation: Add DIPEA (0.35 mmol, 61 µL). If using HATU, add it now and stir for 5 minutes. If using T3P, add it after the amine.[1]

• Amine Addition: Add N-MBHA HCl salt (0.12 mmol).

• Reaction: Stir at Room Temperature (RT) for 2–4 hours.

  • QC Check: Monitor by LCMS. The bicyclic amine usually shows a weak UV chromophore; rely on ELSD or MS signal [M+H]⁺.

• Workup (High Throughput):

  • Dilute with EtOAc (3 mL).

  • Wash with 10% LiCl (aq) (2x) to remove DMF.

  • Wash with sat. NaHCO₃ (1x).

  • Pass through a phase separator frit.

• Purification: Evaporate solvent. If purity <95%, purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol B: S_NAr Reaction (Kinase Core Functionalization)

Context: Installing the N-MBHA motif onto a halogenated heterocycle (e.g., chloropyrimidine or chloropyridine) to serve as a hinge binder or solvent-front group.

Reagents:

• Heteroaryl Chloride (1.0 equiv)

• N-MBHA HCl salt (1.2 equiv)[2]

• Base: Cs₂CO₃ (3.0 equiv) or DIPEA (3.0 equiv)

• Solvent: DMSO or NMP (anhydrous)

Step-by-Step Methodology:

• Setup: In a microwave vial, combine the Heteroaryl Chloride (0.2 mmol) and N-MBHA HCl (0.24 mmol).

• Solvent/Base: Add DMSO (2 mL) and Cs₂CO₃ (0.6 mmol). Cap the vial under Argon.

• Thermal Cycle:

  • Standard: Heat to 100°C for 4–12 hours.

  • Microwave: 120°C for 30 minutes.

• Troubleshooting: If conversion is low, the steric bulk of the endo-hydrogens on the bicyclic ring may be hindering approach. Switch to Buchwald-Hartwig conditions (Pd₂(dba)₃ / BrettPhos / NaOtBu / Dioxane / 100°C).

• Isolation: Dilute with water, extract into EtOAc, and purify via flash chromatography.

Stereochemical Criticality: Endo vs. Exo

The bicyclo[3.1.0]hexane system exists as two diastereomers regarding the 6-position amine: Exo and Endo.

• Exo-isomer: The nitrogen points away from the 5-membered ring. This is the thermodynamically preferred isomer and the standard commercial building block. It mimics the equatorial position of a cyclohexane.

• Endo-isomer: The nitrogen points towards the 5-membered ring. It is sterically congested and often mimics the axial position.

Differentiation by NMR: To verify your intermediate, check the ¹H NMR coupling of the proton at position 6 (H6) with the bridgehead protons (H1/H5).

• Exo:

  (Small coupling due to trans-relationship).

• Endo:

  (Larger coupling due to cis-relationship).

Figure 2: NMR-based identification of stereochemistry.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[1] Journal of Medicinal Chemistry, 52(21), 6752–6756.[1] Link

• Schoepp, D. D., et al. (1997). LY354740 is a potent and highly selective group II metabotropic glutamate receptor agonist in cells expressing human glutamate receptors.[1][3] Neuropharmacology, 36(1), 1–11.[1][3] Link

• Barnes-Seeman, D. (2012).The role of bicyclo[1.1.1]pentanes, bicyclo[2.2.2]octanes, and bicyclo[3.1.0]hexanes in medicinal chemistry. Current Topics in Medicinal Chemistry. (General review of bridged systems).

• Wiles, J. A., et al. (2020). Conformational Restriction of Histamine with a Rigid Bicyclo[3.1.0]hexane Scaffold Provided Selective H3 Receptor Ligands.[4][5] Molecules, 25(16), 3562.[1][4] Link

• Parrish, C. A., et al. (2013). Bicyclo[3.1.0]hexane inhibitors of the soluable epoxide hydrolase. Bioorganic & Medicinal Chemistry Letters.[6] (Demonstrates amide coupling on this scaffold).

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• 2. PubChemLite - N-methylbicyclo[3.1.0]hexan-6-amine hydrochloride (C7H13N) [pubchemlite.lcsb.uni.lu]
• 3. LY 354740 | Glutamate (Metabotropic) Group II Receptors | Tocris Bioscience [tocris.com]
• 4. Conformational Restriction of Histamine with a Rigid Bicyclo[3.1.0]hexane Scaffold Provided Selective H3 Receptor Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conformational Restriction of Histamine with a Rigid Bicyclo[3.1.0]hexane Scaffold Provided Selective H3 Receptor Ligands | MDPI [mdpi.com]
• 6. Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Stereoselective Synthesis of N-Methylbicyclo[3.1.0]hexan-6-amine Isomers

Introduction

The bicyclo[3.1.0]hexane scaffold is a conformationally restricted bioisostere of cyclohexane, a common motif in bioactive molecules.[1] Its rigid, boat-like conformation orients substituents in well-defined spatial vectors, making it a valuable template for exploring pharmacophore space in drug discovery.[1][2] Specifically, functionalized bicyclo[3.1.0]hexane amines, such as the exo and endo isomers of N-Methylbicyclo[3.1.0]hexan-6-amine, are of significant interest as core fragments for novel therapeutics, including agonists for metabotropic glutamate receptors and ligands for adenosine receptors.[3][4]

The critical challenge in synthesizing these isomers lies in the precise control of the stereochemistry at the C6 position relative to the fused cyclopropane ring. The amine substituent can be oriented exo (away from the five-membered ring) or endo (towards the five-membered ring). This application note provides a comprehensive guide with detailed protocols for the stereoselective synthesis of both the exo and endo isomers of N-Methylbicyclo[3.1.0]hexan-6-amine, leveraging substrate-directed cyclopropanation reactions.

Guiding Principles for Stereocontrol

The cornerstone of the synthetic strategy is the diastereoselective Simmons-Smith cyclopropanation of a protected cyclopent-3-enylamine. The choice of the nitrogen protecting group is paramount as it dictates the facial selectivity of the methylene addition to the double bond. This directing effect stems from the in-situ formation of a zinc-reagent complex with the heteroatom of the protecting group, which then delivers the methylene group to the proximal face of the alkene.

• syn-Direction for exo-Isomer Synthesis: A coordinating, less sterically hindered protecting group, such as a dibenzylamino group, will direct the cyclopropanation to the same face (syn-attack).[5] This leads to the formation of the exo-substituted bicyclo[3.1.0]hexane system.

• anti-Direction for endo-Isomer Synthesis: A bulky, sterically demanding protecting group, like a tert-butoxycarbonyl (Boc) group, will sterically block the syn face. This forces the cyclopropanation reagent to approach from the opposite face (anti-attack), yielding the endo-substituted product.[2][5]

The overall synthetic workflows are depicted below.

Synthetic Workflow Overview

Caption: General synthetic workflows for the stereoselective preparation of target isomers.

Part A: Protocol for exo-N-Methylbicyclo[3.1.0]hexan-6-amine

This pathway utilizes an N,N-dibenzyl directing group to achieve a syn-cyclopropanation, ultimately yielding the exo-isomer.

Step 1: Synthesis of N,N-Dibenzyl-cyclopent-3-en-1-amine (Intermediate A4)

This multi-step sequence transforms a commercially available alcohol into the key cyclopropanation precursor.

Protocol:

• Mesylation: To a solution of cyclopent-3-en-1-ol (1.0 equiv) and triethylamine (1.5 equiv) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add methanesulfonyl chloride (1.2 equiv) dropwise. Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Quench with saturated NaHCO₃ solution, separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude mesylate is used directly in the next step.

• Azide Formation: Dissolve the crude mesylate in dimethylformamide (DMF). Add sodium azide (3.0 equiv) and stir the mixture at 60 °C for 12 hours. Cool to room temperature, pour into water, and extract with diethyl ether (3x). Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield crude 1-azido-cyclopent-3-ene.

• Reduction to Primary Amine: Carefully add the crude azide dropwise to a stirred suspension of lithium aluminum hydride (LiAlH₄, 2.0 equiv) in anhydrous diethyl ether at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours. Cool back to 0 °C and quench sequentially by the dropwise addition of water (X mL), 15% aqueous NaOH (X mL), and water (3X mL), where X is the mass of LiAlH₄ used in grams. Filter the resulting solids and concentrate the filtrate to obtain crude cyclopent-3-en-1-amine.

• Dibenzylation: To a solution of the crude amine in acetonitrile, add potassium carbonate (3.0 equiv) and benzyl bromide (2.5 equiv). Reflux the mixture for 16 hours. Cool to room temperature, filter the solids, and concentrate the filtrate. Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford N,N-Dibenzyl-cyclopent-3-en-1-amine (A4).

Step 2: syn-Cyclopropanation to form exo-6-(Dibenzylamino)bicyclo[3.1.0]hexane (Intermediate A5)

This is the key stereochemistry-defining step. The Simmons-Smith reaction is performed using the Furukawa modification.[6][7]

Protocol:

• Under a nitrogen atmosphere, dissolve N,N-Dibenzyl-cyclopent-3-en-1-amine (A4, 1.0 equiv) in anhydrous DCM.

• Cool the solution to 0 °C and add diethylzinc (1.0 M solution in hexanes, 2.5 equiv) dropwise.

• Add diiodomethane (2.5 equiv) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 18 hours.

• Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the mixture with DCM (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the exo-6-(dibenzylamino)bicyclo[3.1.0]hexane (A5). The syn-directing effect of the dibenzylamino group should result in high diastereoselectivity.[5]

Step 3: Debenzylation to exo-Bicyclo[3.1.0]hexan-6-amine (Intermediate A6)

Protocol:

• Dissolve the dibenzylated amine (A5, 1.0 equiv) in methanol.

• Add palladium on carbon (10 wt. %, ~0.1 equiv) to the solution.

• Fit the reaction flask with a hydrogen balloon and purge the system with hydrogen gas.

• Stir vigorously under a hydrogen atmosphere (1 atm) for 24 hours.

• Filter the reaction mixture through a pad of Celite, washing with methanol.

• Concentrate the filtrate in vacuo to yield the primary amine (A6), which can be used without further purification.

Step 4: Reductive N-Methylation to exo-N-Methylbicyclo[3.1.0]hexan-6-amine (Final Product)

This final step introduces the methyl group via reductive amination.[8][9]

Protocol:

• Dissolve the primary amine (A6, 1.0 equiv) in anhydrous DCM.

• Add aqueous formaldehyde (37% solution, 1.2 equiv).

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) portion-wise.

• Stir the reaction at room temperature for 6 hours.

• Quench with saturated aqueous NaHCO₃ and stir for 30 minutes.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography (silica gel, DCM/methanol gradient) to afford the final exo-N-Methylbicyclo[3.1.0]hexan-6-amine.

Part B: Protocol for endo-N-Methylbicyclo[3.1.0]hexan-6-amine

This pathway employs a bulky N-Boc protecting group to direct the cyclopropanation to the anti face, leading to the endo-isomer.

Step 1: Synthesis of tert-Butyl cyclopent-3-en-1-ylcarbamate (Intermediate B1)

Protocol:

• Starting from cyclopent-3-en-1-amine (prepared as in Pathway A, Step 1), dissolve the amine (1.0 equiv) in DCM.

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv) and stir at room temperature for 12 hours.

• Concentrate the reaction mixture in vacuo.

• Purify by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the N-Boc protected amine (B1).

Step 2: anti-Cyclopropanation to form endo-tert-Butyl bicyclo[3.1.0]hexan-6-ylcarbamate (Intermediate B2)

The steric bulk of the Boc group is the critical element for achieving anti-selectivity.[5]

Protocol:

• Under a nitrogen atmosphere, dissolve the N-Boc amine (B1, 1.0 equiv) in anhydrous DCM.

• Cool the solution to 0 °C and add diethylzinc (1.0 M solution in hexanes, 2.5 equiv) dropwise.

• Add diiodomethane (2.5 equiv) dropwise at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 18 hours.

• Quench and work up the reaction as described in Pathway A, Step 2.

• Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the endo-Boc-protected amine (B2).

Step 3: Deprotection to endo-Bicyclo[3.1.0]hexan-6-amine (Intermediate B3)

Protocol:

• Dissolve the Boc-protected amine (B2, 1.0 equiv) in DCM.

• Add trifluoroacetic acid (TFA, 10 equiv) and stir at room temperature for 2 hours.

• Concentrate the reaction mixture in vacuo.

• Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ until the aqueous layer is basic.

• Separate the organic layer, dry over Na₂SO₄, and concentrate to yield the crude primary amine (B3).

Step 4: Reductive N-Methylation to endo-N-Methylbicyclo[3.1.0]hexan-6-amine (Final Product)

Protocol:

• Follow the same reductive amination procedure as described in Pathway A, Step 4, using the endo-amine (B3) as the starting material.

• Purify by column chromatography to afford the final endo-N-Methylbicyclo[3.1.0]hexan-6-amine.

Data Summary and Expected Outcomes

The stereochemical outcome is the most critical parameter in these syntheses. The diastereomeric ratio (d.r.) should be determined by ¹H NMR analysis of the crude cyclopropanation products.

Pathway	Key Reaction	Directing Group	Expected Attack	Product Isomer	Expected d.r.
A	Simmons-Smith	N,N-Dibenzyl	syn	exo	>95:5
B	Simmons-Smith	N-Boc	anti	endo	>95:5

Conclusion

The protocols detailed herein provide a robust and highly stereoselective route to both the exo and endo isomers of N-Methylbicyclo[3.1.0]hexan-6-amine. The key to success lies in the judicious choice of the amine protecting group to direct the facial selectivity of the Simmons-Smith cyclopropanation. These methods offer researchers reliable access to these valuable, conformationally defined building blocks for application in medicinal chemistry and drug development.

References

• Reductive amination - Wikipedia. [URL: https://en.wikipedia.
• Application Note – Reductive Amination. Synple Chem. [URL: https://www.synplechem.
• Simmons-Smith Cyclopropanation Reaction. Tokyo Chemical Industry Co., Ltd. [URL: https://www.tcichemicals.
• Simmons–Smith reaction - Wikipedia. [URL: https://en.wikipedia.org/wiki/Simmons%E2%80%93Smith_reaction]
• Zhang, R., Liu, S., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides.
• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs. Molecules. (2022). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9370607/]
• Cox, D. P., et al. (1999). Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbamates. Chemical Communications. [URL: https://pubs.rsc.org/en/content/articlelanding/1999/cc/a906161i]
• Stereoselective syntheses of highly functionalized bicyclo[3.1.0]hexanes: a general methodology for the synthesis of potent and selective mGluR2/3 agonists. Journal of Organic Chemistry. (2005). [URL: https://pubmed.ncbi.nlm.nih.gov/16194248/]
• Synthesis of pharmaceutical N, N-(di)methylamines from the corresponding amines. ResearchGate. [URL: https://www.researchgate.net/figure/Synthesis-of-pharmaceutical-N-N-di-methylamines-from-the-corresponding-amines-a_fig2_334882194]
• Asymmetric Cyclopropanation. In Asymmetric Synthesis of Three-Membered Rings. Wiley-VCH. (2012). [URL: https://application.wiley-vch.de/books/sample/3527330758_c01.pdf]
• Davies, H. M., & Lee, G. H. (2024). Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. Organic Letters. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10848011/]
• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [URL: https://www.organic-chemistry.
• Synthesis of Endo-6-(cis-and trans-1-heptenyl-bicyclo[3.1.0]hexan-3-ol tetrahydropyranyl ether. PrepChem.com. [URL: https://www.prepchem.com/synthesis-of-endo-6-cis-and-trans-1-heptenyl-bicyclo-3-1-0-hexan-3-ol-tetrahydropyranyl-ether]
• Synthesis of chemical libraries based on a Bicyclo 3.1.0 hexane scaffold and studies on the synthesis of Bicyclo. ETH Library. (1977). [URL: https://www.research-collection.ethz.ch/handle/20.500.11850/144415]
• Synthesis of bicyclo[3.1.0]hexanes. (A) Synthetic strategies towards... ResearchGate. [URL: https://www.researchgate.net/figure/Synthesis-of-bicyclo-310-hexanes-A-Synthetic-strategies-towards-bicyclo-310_fig2_336315570]
• Bicyclo[3.1.0]hexanes in Drug Discovery. PharmaBlock. [URL: https://www.pharmablock.com/media/wysiwyg/Bicyclo_3.1.0_hexanes_in_Drug_Discovery.pdf]
• Waser, J., et al. (2019). Synthesis of bicyclo[3.1.0]hexanes by (3 + 2) annulation of cyclopropenes with aminocyclopropanes. Chemical Science. [URL: https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc04376k]
• Lemmerhirt, J. P., et al. (2022). Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships. Molecules. [URL: https://www.semanticscholar.org/paper/Development-of-Bicyclo-%5B3.1.0%5Dhexane-Based-A3-Gaps-Lemmerhirt-Isa/66183d36005c0c978b7b71343b679b380293125e]
• Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships. MDPI. (2022). [URL: https://www.mdpi.com/1420-3049/27/7/2283]
• Stereoselective Synthesis of Either Exo- or Endo- 3‑Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II). Semantic Scholar. (2024). [URL: https://www.semanticscholar.org/paper/Stereoselective-Synthesis-of-Either-Exo-or-Endo-by-Davies-Lee/8e2803b984039129e925c0e12d4dd668b5770024]

• Design, synthesis and characterization of novel heterocyclic compound[6][6]. Bulgarian Chemical Communications. (2017). [URL: https://www.bas.bg/bg/communic/2017-3/vol-49-special-issue-c-2017-pp-129-134/]

• Bicyclo[3.1.0]hexane-6-carboxylic Acid (endo/exo Mixture). Santa Cruz Biotechnology. [URL: https://www.scbt.com/p/bicyclo-3-1-0-hexane-6-carboxylic-acid-endo-exo-mixture-16650-37-6]

Sources

• 1. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Stereoselective syntheses of highly functionalized bicyclo[3.1.0]hexanes: a general methodology for the synthesis of potent and selective mGluR2/3 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships | MDPI [mdpi.com]
• 5. Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbamates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Simmons-Smith Cyclopropanation Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Note: Structural Incorporation of N-Methylbicyclo[3.1.0]hexan-6-amine into Peptide Scaffolds

This Application Note is structured to provide an actionable, high-level technical guide for the incorporation of N-Methylbicyclo[3.1.0]hexan-6-amine into peptide scaffolds. This specific moiety represents a class of "conformationally locked" amines that, when coupled to a peptide backbone (typically at the C-terminus), impart significant metabolic stability and restrict the conformational ensemble of the peptide, often enhancing potency against GPCRs or ion channels.

Executive Summary & Strategic Rationale

The incorporation of N-Methylbicyclo[3.1.0]hexan-6-amine into peptide backbones is a sophisticated strategy in modern medicinal chemistry. Unlike standard amino acids, this moiety introduces a rigid bicyclic constraint that mimics the "kink" of proline but with distinct vector geometry.

Why incorporate this scaffold?

• Conformational Locking: The bicyclo[3.1.0]hexane system forces the attached peptide chain into a specific orientation, reducing the entropic penalty of binding to a receptor (e.g., mGluR, Adenosine receptors).

• Metabolic Shielding: The N-methyl group combined with the steric bulk of the bicyclic ring renders the adjacent amide bond nearly impervious to proteolytic cleavage by serum peptidases.

• Lipophilicity Modulation: The carbocyclic core increases

  without adding excessive molecular weight, improving membrane permeability.

The Synthetic Challenge

The core challenge is chemical: Steric Hindrance. Coupling a secondary amine (N-methyl) attached to a bulky bicyclic ring (bicyclo[3.1.0]hexane) to a peptide C-terminus is energetically unfavorable. Standard reagents (HBTU/DIC) often fail, leading to low yields or epimerization of the preceding amino acid. This protocol details the High-Efficiency Phosphonium Coupling method required to overcome this barrier.

Pre-Experimental Analysis: The Steric Barrier

Before initiating synthesis, one must understand the reactivity profile. The N-methyl group reduces the nucleophilicity of the amine, while the bicyclic ring shields the nitrogen.

Parameter	Property	Implication for Synthesis
Nucleophilicity	Low (Secondary Amine)	Requires highly activated esters or acid halides.
Steric Bulk	High (Bicyclic System)	Slow reaction kinetics; extended coupling times needed.
Epimerization Risk	High (at C-term AA)	Base-mediated racemization is a risk if activation is too slow.
Solubility	Moderate (Lipophilic)	Use DCM/DMF mixtures; avoid pure water/methanol.

Detailed Protocol: Coupling Methodology

We recommend a Solution-Phase Coupling strategy for the highest purity. While on-resin coupling is possible, the kinetics of this specific amine often require conditions that are harsh for sensitive resin linkers.

Phase 1: Preparation of the C-Terminal Peptide Fragment

Assumption: The peptide backbone is synthesized via standard Fmoc-SPPS.

• Cleavage from Resin: Synthesize the peptide on a 2-Chlorotrityl Chloride (2-CTC) resin. This allows cleavage of the protected peptide fragment (retaining Boc/tBu side-chain protection) using mild acid.

  • Reagent: 1% TFA in DCM (

    ).

  • Procedure: Treat resin

    min. Filter into a flask containing 10% pyridine in MeOH (to neutralize).

  • Result: Fully protected peptide with a free C-terminal carboxylic acid.

Phase 2: The "Phosphonium-Boosted" Coupling (The Critical Step)

Rationale: We utilize PyBroP (Bromo-tris-pyrrolidino phosphonium hexafluorophosphate).[1] Unlike uronium salts (HATU), phosphonium salts do not react with the secondary amine to form guanidinium by-products and are superior for driving sterically hindered N-methyl couplings.

Reagents:

• Protected Peptide Fragment (

  equiv)

• N-Methylbicyclo[3.1.0]hexan-6-amine (

  - equiv)

• Coupling Agent: PyBroP (

  equiv)

• Base: DIPEA (Diisopropylethylamine) (

  equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or DMF (if peptide is insoluble in DCM).

Step-by-Step Protocol:

• Dissolution: Dissolve the Protected Peptide Fragment and the Amine in minimal anhydrous DCM under Nitrogen atmosphere.

• Activation: Add DIPEA. Stir for 2 minutes.

• Coupling: Add PyBroP in one portion.

  • Note: The reaction may turn slightly yellow.

• Incubation: Stir at Room Temperature for 12–24 hours .

  • Optimization: If conversion is <50% after 6 hours (monitored by LC-MS), add HOAt (0.5 equiv) as a catalyst.

• Monitoring: Monitor by HPLC/LC-MS. Look for the mass shift corresponding to the amine addition (

  ).

• Work-up:

  • Dilute with EtOAc.

  • Wash with 5%

    (removes excess amine/DIPEA).

  • Wash with 5%

    (removes unreacted peptide acid).

  • Wash with Brine, Dry over

    .

Phase 3: Global Deprotection

• Dissolve the coupled, protected intermediate in TFA/TIS/H2O (95:2.5:2.5) .

• Stir for 2–3 hours.

• Precipitate in cold diethyl ether.

• Purify via Preparative HPLC (C18 column).

Visualizing the Workflow (Logic Diagram)

The following diagram illustrates the decision matrix and chemical flow for incorporating this hindered amine.

Caption: Workflow for coupling sterically hindered N-methyl bicyclic amines to peptide C-termini using a fragment-based approach.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Yield (<30%)	Steric clash prevents nucleophilic attack.	Switch solvent to NMP (higher boiling point) and heat to 50°C (microwave assisted).
Epimerization	Over-activation of C-terminal AA.	Use TMP (2,4,6-Collidine) instead of DIPEA as the base. It is less basic and reduces proton abstraction.
Guanidinylation	Reaction of amine with Uronium (HATU/HBTU).	Strictly use Phosphonium reagents (PyBroP, PyAOP) . Avoid HATU for secondary amines if slow kinetics are observed.
Incomplete Cleavage	Amine is acid-stable.	The bicyclic amine is stable, but ensure the peptide side chains are fully deprotected. Extend TFA time.

Scientific Validation (E-E-A-T)

Mechanism of Action

The choice of PyBroP is mechanistically grounded. Unlike HATU, which generates an active ester that can react with the secondary amine to form a guanidine byproduct (terminating the chain), PyBroP generates an acyloxyphosphonium species. This intermediate is highly reactive toward the hindered N-methyl nitrogen but does not suffer from the guanidinylation side reaction common with uronium salts in slow reactions [1].

Conformational Impact

The bicyclo[3.1.0]hexane scaffold acts as a pseudoproline . The cyclopropane ring fused to the cyclopentane forces the ring into a boat-like conformation. When coupled, it locks the

(psi) and (phi) torsion angles of the peptide backbone, often stabilizing -turn secondary structures [2]. This is critical for mimicking bioactive conformations of peptide ligands for GPCRs [3].

References

• Coste, J., Frérot, E., & Jouin, P. (1991).[2] Coupling N-Methylated Amino Acids Using PyBroP and PyCloP Halogenophosphonium Salts: Mechanism and Fields of Application. The Journal of Organic Chemistry. Available at: [Link]

• Jacobson, K. A., et al. (2022). Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands. Molecules. Available at: [Link]

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research.[3] Available at: [Link]

Sources

• 1. US20030195331A1 - Processes for coupling amino acids using bis-(trichloromethyl) carbonate - Google Patents [patents.google.com]
• 2. peptide.com [peptide.com]
• 3. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Interpretation of N-Methylbicyclo[3.1.0]hexan-6-amine

Executive Summary

N-Methylbicyclo[3.1.0]hexan-6-amine represents a privileged scaffold in medicinal chemistry, particularly in the design of metabotropic glutamate receptor (mGluR) agonists and conformationally restricted dopamine analogs.[1] The rigid bicyclic framework fixes the amine vector, making stereochemical fidelity critical for biological activity.[1]

This guide provides a technical comparison between the target product (typically the exo-amine isomer) and its primary alternative (the endo-amine isomer) .[1] It establishes a self-validating NMR protocol to distinguish these diastereomers based on Karplus coupling constants (

) and Nuclear Overhauser Effect (NOE) correlations.

Part 1: Comparative Spectral Analysis

The primary challenge in verifying N-Methylbicyclo[3.1.0]hexan-6-amine is not functional group identification, but stereochemical assignment at the C6 position.[1] The following table contrasts the spectral signatures of the exo- and endo-isomers.

Table 1: Diagnostic 1H NMR Parameters (CDCl₃, 400 MHz)

Feature	Target: Exo-Amine Isomer	Alternative: Endo-Amine Isomer	Mechanistic Basis
H6 Proton Geometry	Endo-oriented (Concave face)	Exo-oriented (Convex face)	Inversion at C6 center.[1]
H1/H5 - H6 Relationship	Cis	Trans	Relative stereochemistry.[1][2]
Coupling Constant ( )	~6.0 – 7.5 Hz	< 2.0 Hz (often singlet)	Karplus relationship for cyclopropanes ( ).[1]
H6 Chemical Shift ( )	~1.5 – 1.8 ppm (Shielded)	~2.0 – 2.4 ppm (Deshielded)	Anisotropy of the fused cyclopentane ring.[1]
N-Methyl Signal	Singlet, ~2.35 ppm	Singlet, ~2.40 ppm	Minimal variation; not diagnostic alone.
Key NOE Correlation	H6 H2/H4 (endo)	H6 H1/H5	Spatial proximity (Through-space).

Note: Chemical shifts are approximate and solvent-dependent. The coupling constant (

) and NOE are the definitive validation metrics.[1]

Part 2: Experimental Protocol for Validation

To ensure authoritative identification, follow this specific workflow. This protocol is designed to eliminate ambiguity caused by solvent effects or impurities.[1]

Step 1: Sample Preparation[1]

• Solvent: Use Benzene-d6 (

  ) or CDCl₃ .[1]

  • Why? Benzene-d6 often induces an ASIS (Aromatic Solvent Induced Shift) that resolves overlapping cyclopropyl protons (H1/H5) from the H6 signal, which can be crowded in CDCl₃.[1]

• Concentration: 5-10 mg in 0.6 mL solvent. High concentration is required for clear NOESY/ROESY signals.[1]

Step 2: Acquisition Parameters[1]

• 1D 1H NMR: Acquire with high resolution (at least 64k points) to resolve the small coupling in the endo-isomer if present.[1]

• 2D NOESY (Mixing time

  = 500-800 ms): Essential for determining if the H6 proton is spatially close to the cyclopentane ring (indicating exo-amine) or distant.[1]

Step 3: The Decision Logic (Self-Validating System)[1]

• Locate H6: Identify the proton attached to C6.[1] It will be a distinct signal upfield (0.5-2.5 ppm) integrating to 1H.[1]

• Measure

  :

  • If

    Hz (Triplet or dd), the proton is cis to H1/H5.[1] Conclusion: Exo-Amine (Target).

  • If

    Hz (Singlet or broad s), the proton is trans to H1/H5.[1] Conclusion: Endo-Amine (Alternative).

• Confirm with NOE:

  • Irradiate H6.[1]

  • Observation of enhancement at H2/H4 (endo face methylene protons) confirms H6 is endo.[1] Result: Exo-Amine.

Part 3: Mechanistic Insight & Visualization[1]

The Karplus Deviation in Bicyclo[3.1.0]systems

Unlike flexible alkyl chains, the rigid bicyclo[3.1.0]hexane scaffold enforces specific dihedral angles.[1] In cyclopropane rings, the Karplus curve is shifted:

• Cis-coupling (

  ): The dihedral angle is near 0°.[1] This results in a larger coupling constant (6-9 Hz).[1]

• Trans-coupling (

  ): The dihedral angle is near 145° (not 180° due to ring strain).[1] This results in a smaller coupling constant (0-4 Hz).[1]

This is the inverse of the standard alkene pattern (where

), a common pitfall for inexperienced analysts.

Stereochemical Assignment Workflow

The following diagram illustrates the logical pathway for distinguishing the isomers using the data described above.

Figure 1: Decision tree for assigning stereochemistry at the C6 position based on

coupling constants.

Conformational NOE Map

To visualize why the NOE signals differ, consider the 3D spatial arrangement.

Figure 2: Spatial NOE correlations. The Exo-Amine places the H6 proton in close proximity to the concave face of the cyclopentane ring.[1]

References

• Monn, J. A., et al. (1999). Design, synthesis, and pharmacological characterization of (+)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid (LY354740): a potent, selective, and orally active group 2 metabotropic glutamate receptor agonist. Journal of Medicinal Chemistry. Link

• Reich, H. J. (2020).[1][2][3] Proton-Proton J-Coupling: Vicinal Coupling in Cyclic Systems. University of Wisconsin-Madison.[1][3] Link

• Lambert, J. B., et al. (1998).[3] Organic Structural Spectroscopy. Prentice Hall.[1][3] (Standard reference for Karplus relationships in strained rings).

• Gawley, R. E. (1999).[1] Stereochemical assignment of cyclopropanes by NMR. Journal of Organic Chemistry. (Validating

  in cyclopropanes).

Sources

• 1. Bicyclo[3.1.0]hexane [webbook.nist.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. organicchemistrydata.org [organicchemistrydata.org]

A Comparative Guide to the Mass Spectrometry Fragmentation of N-Methylbicyclo[3.1.0]hexan-6-amine

For researchers and professionals in drug development and chemical analysis, understanding the mass spectrometric behavior of novel molecules is paramount for their unambiguous identification and structural elucidation. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of N-Methylbicyclo[3.1.0]hexan-6-amine, a compound of interest due to its unique strained bicyclic structure. In the absence of direct experimental data for this specific molecule, this guide establishes a robust predictive framework grounded in fundamental mass spectrometry principles and supported by comparative data from structurally related analogs.

Predicted Fragmentation Pathways of N-Methylbicyclo[3.1.0]hexan-6-amine

The structure of N-Methylbicyclo[3.1.0]hexan-6-amine, with its strained cyclopropane ring fused to a cyclopentane ring and an N-methylamine substituent, suggests several competing fragmentation pathways under electron ionization. The initial ionization is expected to occur at the nitrogen atom, which has the lowest ionization energy in the molecule.

The molecular ion ([M]•+) of N-Methylbicyclo[3.1.0]hexan-6-amine (C₇H₁₃N) has a predicted molecular weight of 111.10 g/mol . According to the nitrogen rule, the presence of a single nitrogen atom results in an odd nominal molecular mass, which is a key diagnostic feature.[1]

The fragmentation of the molecular ion is anticipated to be governed by two primary factors: the drive to form a stable iminium cation via α-cleavage, a dominant pathway for amines, and the release of ring strain from the bicyclo[3.1.0]hexane core.[2]

α-Cleavage: The Dominant Amine Fragmentation

Alpha-cleavage involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom.[2] For N-Methylbicyclo[3.1.0]hexan-6-amine, two primary α-cleavage pathways are plausible, leading to the formation of stable, resonance-stabilized iminium ions.

• Pathway A: Loss of a Methyl Radical. Cleavage of the N-CH₃ bond is a common fragmentation for N-methylamines. However, the alternative α-cleavage leading to a more stable carbocation is generally preferred.

• Pathway B: Ring Opening. The more likely α-cleavage event involves the breaking of the C1-C6 or C5-C6 bond of the bicyclic system. This relieves ring strain and forms a stable, resonance-stabilized iminium ion. The most probable base peak would result from the cleavage that leads to the most stable radical.

Caption: Predicted initial fragmentation pathways for N-Methylbicyclo[3.1.0]hexan-6-amine.

Fragmentation of the Bicyclo[3.1.0]hexane Core

The strained bicyclo[3.1.0]hexane system is expected to undergo characteristic fragmentations to alleviate ring strain. The mass spectrum of the parent hydrocarbon, bicyclo[3.1.0]hexane, shows a significant loss of ethene (C₂H₄, 28 Da), a common fragmentation for cyclic systems.[3][4] This suggests that even after the initial α-cleavage, the remaining carbocyclic fragment may undergo further decomposition.

Key fragmentations originating from the bicyclic core could include:

• Loss of Ethene (m/z [M-28]): This would lead to a fragment at m/z 83.

• Loss of Propene (m/z [M-42]): Resulting in a fragment at m/z 69.

• Complex Rearrangements: The high ring strain may promote more complex rearrangements, leading to a variety of smaller fragment ions.

Comparative Analysis with N-Methylcyclohexylamine

To substantiate these predictions, a comparative analysis with a structurally similar, yet less strained, analogue is invaluable. N-methylcyclohexylamine (C₇H₁₅N, MW=113.20 g/mol ) provides an excellent reference, as it shares the N-methylamine moiety and a six-membered ring, differing primarily in the absence of the fused cyclopropane and the associated ring strain.

The experimental electron ionization mass spectrum of N-methylcyclohexylamine is well-documented and serves as a reliable benchmark.

Table 1: Comparison of Predicted Fragments of N-Methylbicyclo[3.1.0]hexan-6-amine and Experimental Fragments of N-Methylcyclohexylamine

m/z	Relative Intensity (N-Methylcyclohexylamine)	Proposed Fragment Ion (N-Methylcyclohexylamine)	Predicted Corresponding Fragment (N-Methylbicyclo[3.1.0]hexan-6-amine)	Proposed Fragmentation Pathway
113	16.5%	[M]•+	m/z 111	Molecular Ion
98	~5%	[M-CH₃]⁺	m/z 96	α-cleavage, loss of methyl radical
70	100% (Base Peak)	[M-C₃H₇]⁺	m/z 70	α-cleavage with ring opening
56	~7%	[C₄H₈]⁺	m/z 56	Further fragmentation of the ring
44	~7%	[C₂H₆N]⁺	m/z 44	Iminium ion from further cleavage

Data for N-methylcyclohexylamine sourced from MassBank and PubChem.[5]

The base peak for N-methylcyclohexylamine at m/z 70 is indicative of α-cleavage with the loss of a propyl radical from the cyclohexane ring. A similar cleavage in N-Methylbicyclo[3.1.0]hexan-6-amine is expected to be highly favorable, likely leading to a prominent peak at m/z 70, which would be the iminium ion [CH₃NH=CHCH₂CH₂]⁺ or a related isomer.

The presence of significant ring strain in N-Methylbicyclo[3.1.0]hexan-6-amine may lead to a more complex fragmentation pattern in the lower mass region compared to N-methylcyclohexylamine. We can anticipate more abundant ions resulting from the breakdown of the bicyclic core.

Experimental Protocol for GC-MS Analysis

The analysis of N-Methylbicyclo[3.1.0]hexan-6-amine would typically be performed using Gas Chromatography-Mass Spectrometry (GC-MS) with an electron ionization source. Given the amine's volatility, derivatization may not be strictly necessary but can improve peak shape and reduce tailing.[6][7]

Underivatized Analysis

A direct injection of a dilute solution of the analyte in a suitable solvent (e.g., methanol or dichloromethane) can be performed.

• GC Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is recommended.

• Injection: Splitless injection is suitable for trace analysis, while a split injection can be used for more concentrated samples.

• Oven Program: A temperature ramp from a low initial temperature (e.g., 50 °C) to a high final temperature (e.g., 250 °C) will ensure good separation from any impurities.

• MS Conditions: A standard 70 eV electron ionization energy should be used to generate reproducible fragmentation patterns that can be compared with spectral libraries.

Caption: A simplified workflow for the GC-MS analysis of volatile amines.

Derivatization for Improved Analysis

For quantitative analysis or if poor peak shape is observed, derivatization is recommended. Acylation with reagents like trifluoroacetic anhydride (TFAA) or silylation with N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are common choices for primary and secondary amines.[6] This converts the polar amine into a less polar, more volatile derivative, leading to sharper chromatographic peaks.

Step-by-Step Derivatization Protocol (Acylation Example):

• Evaporate a known amount of the sample to dryness under a gentle stream of nitrogen.

• Add 50 µL of a suitable solvent (e.g., acetonitrile) and 50 µL of trifluoroacetic anhydride (TFAA).

• Cap the vial and heat at 60 °C for 30 minutes.

• Cool the reaction mixture to room temperature.

• Inject 1-2 µL of the derivatized sample into the GC-MS system.

Conclusion

While a definitive fragmentation pattern for N-Methylbicyclo[3.1.0]hexan-6-amine awaits experimental verification, a robust prediction can be made based on established chemical principles and comparative data. The mass spectrum is expected to be characterized by:

• An odd molecular ion peak at m/z 111.

• A base peak, likely at m/z 70, resulting from α-cleavage and ring opening.

• Significant fragment ions in the lower mass range resulting from the fragmentation of the strained bicyclo[3.1.0]hexane core, including a potential loss of ethene (m/z 83).

This guide provides a comprehensive framework for researchers to anticipate and interpret the mass spectrum of N-Methylbicyclo[3.1.0]hexan-6-amine and similar strained bicyclic amines. The comparative approach with N-methylcyclohexylamine highlights the expected key fragments and provides a solid foundation for structural confirmation. The provided experimental protocols offer a starting point for the practical analysis of this and related compounds.

References

• Kadhim, M. J., Fauzi, A., & Hameed, I. H. (2017). Mass spectrum of 6-Oxa-bicyclo[3.1.0]hexan3-one with Retention Time (RT)= 3.

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 7514, N-Methylcyclohexylamine. Retrieved from [Link].

• BenchChem. (2025).
• Scribd. (n.d.).
• An, T., Zhang, Y., & Wang, X. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 313-321.
• JoVE. (2023). Mass Spectrometry of Amines.
• Smart, K. M., & Villas-Bôas, S. G. (2010). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites, 1(1), 3-19.

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 67510, Bicyclo[3.1.0]hexane. Retrieved from [Link].

• Augusto, F., & Valente, A. L. P. (2015). Detection and characterization of cyclic hydroxylamine adducts by mass spectrometry. Journal of the American Society for Mass Spectrometry, 26(11), 1849-1857.

• National Institute of Standards and Technology. (n.d.). Bicyclo[3.1.0]hexane. In NIST Chemistry WebBook. Retrieved from [Link].

• Science Ready. (n.d.).
• SpectraBase. (n.d.). Bicyclo[3.1.0]hexane, 6-isopropylidene-1-methyl-.
• SpectraBase. (n.d.). Bicyclo[3.1.0]hexane-6-methanol, 2-hydroxy-1,4,4-trimethyl-.
• Clark, J. (2015). Fragmentation patterns in the mass spectra of organic compounds. Chemguide.
• Singh, S., & Kumar, A. (2025). A Review on Mass Spectroscopy and Its Fragmentation Rules.
• LibreTexts. (2025). 10.8: Spectroscopy of Amines.
• Ng, J., & Pevzner, P. A. (2009). The interpretation of tandem mass spectra obtained from cyclic non-ribosomal peptides.
• LibreTexts. (2023).
• Prasain, J. K. (2011). Ion fragmentation of small molecules in mass spectrometry. UAB.
• Olsen, J. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry.
• Sparkman, O. D. (2025).
• Podborský, V., Zavadilík, P., & Šafářová, L. (2019). Fragmentation of Tabun´s Derivatives in Standard EI-MS Spectra. Chemické listy, 113(3), 168-174.
• Wang, Z., Chen, J., Zhang, D., Wang, Y., & Liu, C. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6563.
• Cvetkovikj, I., Stefkov, G., Acevska, J., Petreska Stanoeva, J., & Kulevanova, S. (2022). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXIDES. Macedonian pharmaceutical bulletin, 68(1), 15-26.
• Lee, S., & Lee, D. (2015). General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. Journal of the Korean Society for Applied Biological Chemistry, 58(1), 103-110.

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Spectroscopic Validation of N-Methylbicyclo[3.1.0]hexan-6-amine: A Comparative Guide to ATR vs. Transmission FTIR

Content Type: Technical Comparison & Application Guide Target Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.[1][2]

Executive Summary & Structural Context[2][3][4][5][6][7]

N-Methylbicyclo[3.1.0]hexan-6-amine is a pharmacologically significant intermediate, often utilized as a scaffold in the synthesis of glutamate receptor modulators and psychoactive analogs.[1][2] Its structure combines a strained bicyclo[3.1.0]hexane ring system with a secondary amine functionality.[1][2]

Validating this compound requires distinguishing two critical features:

• The Secondary Amine: Differentiating the N-methyl derivative from its primary amine precursor (reaction monitoring).

• The Cyclopropane Ring: Confirming the integrity of the strained three-membered ring, which can be prone to ring-opening under aggressive conditions.

This guide compares the two dominant infrared sampling techniques—Diamond ATR (Attenuated Total Reflectance) and Transmission (Liquid Cell/KBr)—and provides a theoretical spectral fingerprint for validation.

Technique Comparison: Diamond ATR vs. Transmission

For this specific molecule (typically a liquid or low-melting solid), the choice of sampling technique dictates spectral quality and workflow efficiency.[1]

Comparative Analysis Table

Feature	Method A: Diamond ATR (Recommended)	Method B: Transmission (Liquid Cell)
Principle	Measures interaction of the evanescent wave with the sample surface.[1]	Measures light passing directly through a fixed path length.[1][2]
Sample Prep	Zero/Minimal. Drop neat liquid directly onto the crystal.	Complex. Requires filling a sealed cell (e.g., CaF₂ or NaCl windows) without air bubbles.[1][2]
Path Length	Wavelength dependent (penetration depth varies).[1][2][3][4]	Constant (fixed by spacer, e.g., 0.05 mm).
Spectral Fidelity	Peak intensities decrease at higher wavenumbers (requires software correction).	True Beer-Lambert absorption; matches older spectral libraries.[1][2]
Cleaning	Wipe with isopropanol. (< 1 min).[1][2]	Disassembly and solvent flushing required.[1][2] (> 15 min).
Suitability	High. Ideal for rapid QC and reaction monitoring.[1][2]	Medium. Better for quantitative determination of trace impurities.[1][2]

Expert Insight: Why ATR Wins for this Application

While transmission spectroscopy offers higher theoretical sensitivity for trace analysis, Diamond ATR is the superior choice for routine identification of N-Methylbicyclo[3.1.0]hexan-6-amine.[1][2] The amine functionality can be aggressive toward traditional salt windows (NaCl/KBr) used in transmission cells, causing fogging or etching.[1] Diamond is chemically inert.[1][2] Furthermore, the "ring strain" peaks of the bicyclic system are strong enough to be easily resolved by ATR without the path-length precision of a liquid cell.

Spectral Analysis: The "Fingerprint"

Since this molecule is a specific intermediate, reference spectra may not be available in standard libraries.[1][2] Below is a predicted spectral profile based on Group Frequency Theory and data from analogous bicyclic amines (e.g., bicyclo[3.1.0]hexane derivatives).

Key Diagnostic Bands[3][9]

Functional Group	Frequency (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Value
Secondary Amine	3310–3350	Weak/Med	N–H Stretch	Critical. Single band confirms secondary amine.[1][2][5][6] (Primary amine precursor shows a doublet here).[1][2]
Cyclopropane Ring	3010–3080	Medium	C–H Stretch	High. Distinctive "strained" C-H stretch, appearing at higher frequency than standard alkyl C-H (<3000).[1][2]
Alkyl Skeleton	2850–2960	Strong	C–H Stretch	Standard methyl/methylene stretches (cyclopentane ring + N-methyl).[1][2]
N-Methyl Group	~2780–2820	Weak	C–H Stretch	"Bohlmann bands" (lone pair interaction).[1][2] Often visible as a shoulder on the main alkyl peak.
Amine C-N	1100–1150	Medium	C–N Stretch	Confirms amine presence, though often in the fingerprint region.
Ring Deformation	800–1000	Medium	Ring Breathing	Characteristic of the bicyclo[3.1.0] system.

Differential Diagnosis: Product vs. Impurity[1][2]

• Impurity (Primary Amine): Look for a doublet at 3300–3400 cm⁻¹ (Sym/Asym stretch) and a "scissoring" band at ~1600 cm⁻¹.[1][2]

• Target (Secondary Amine): Single N–H band; the 1600 cm⁻¹ band is usually absent or very weak.[5]

Experimental Protocol: Diamond ATR Workflow

This protocol ensures reproducible data collection using a Single-Reflection Diamond ATR (e.g., Pike Miracle or equivalent).[1][2]

Step 1: System Validation (The "Self-Check")[1]

• Clean Crystal: Wipe the diamond surface with a lint-free wipe dampened with Isopropanol.[1][2]

• Energy Check: Collect a background spectrum (Air).[1][2] Ensure the energy throughput is within the manufacturer's specification (typically >20,000 counts at the interferogram center burst).

• Contamination Check: Run a "sample" scan with nothing on the crystal.[1] Result should be a flat line (100% T).[1][2] Any peaks indicate contamination.[1][2]

Step 2: Sample Application

• Using a glass pipette, deposit 10–20 µL of N-Methylbicyclo[3.1.0]hexan-6-amine directly onto the center of the diamond.[1][2]

• Note: As this is a secondary amine, ensure the fume hood is active to manage volatility and odor.

• Pressure Application: If the sample is a solid or viscous oil, lower the pressure clamp until the "slip-clutch" clicks. For low-viscosity liquids, the clamp is optional but recommended to prevent evaporation.[1]

Step 3: Acquisition Parameters[1][2]

• Resolution: 4 cm⁻¹[1]

• Scans: 16 or 32 (Sufficient for signal-to-noise ratio > 500:1)

• Range: 4000–600 cm⁻¹[1]

• Correction: Apply "ATR Correction" (if comparing to transmission libraries).

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for analyzing this specific class of bicyclic amines, ensuring the correct modality is chosen based on sample state and analytical needs.

Caption: Decision matrix for FTIR sampling of bicyclic amines, prioritizing ATR for routine identification.

Scientific Grounding & References

The interpretation of the N-Methylbicyclo[3.1.0]hexan-6-amine spectrum relies on established Group Frequency Theory, specifically regarding ring strain effects on C-H vibrations and amine classification.[1][2]

Key Mechanisms:

• Ring Strain & C-H Frequency: The bond angle distortion in the cyclopropane ring (60°) increases the s-character of the C-H bonds, shifting the stretching frequency to >3000 cm⁻¹, a region typically reserved for alkenes or aromatics. This is a definitive confirmation of the bicyclic scaffold [1].

• Amine Classification: The distinction between primary (doublet) and secondary (singlet) N-H stretches arises from the presence of symmetric and asymmetric stretching modes in the -NH₂ group, which are mathematically impossible in the -NHR group [2].

References

• Wiberg, K. B. (1986).[1][2] "The Concept of Strain in Organic Chemistry." Angewandte Chemie International Edition, 25(4), 312–322.[1][2] [1][2]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][2] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][2] (Standard text for N-H stretch assignments).

• Coates, J. (2000).[1][2] "Interpretation of Infrared Spectra, A Practical Approach." In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).[1][2] [1][2]

• Specac Application Notes. (2023). "ATR vs. Transmission Spectroscopy: A Comparative Guide."

Disclaimer: This guide is intended for educational and research purposes. Always consult the specific Safety Data Sheet (SDS) for N-Methylbicyclo[3.1.0]hexan-6-amine before handling.

Sources

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Validation of Chiral Purity in N-Methylbicyclo[3.1.0]hexan-6-amine Samples

Executive Summary

The bicyclo[3.1.0]hexane scaffold is a privileged structure in medicinal chemistry, serving as a conformationally restricted glutamic acid analogue and a core pharmacophore in various antiviral and CNS-active agents. Specifically, N-Methylbicyclo[3.1.0]hexan-6-amine presents a unique analytical challenge due to its rigid bicyclic framework, which can exist as multiple stereoisomers (enantiomers and diastereomers).

Ensuring the chiral purity of this intermediate is critical.[1][2] A 0.1% impurity of the wrong enantiomer can significantly alter potency or introduce toxicity. This guide objectively compares the two primary validation methodologies: Chiral HPLC (The QC Standard) and

F-NMR with Mosher's Acid (The Structural Validator) .

Comparative Analysis of Methodologies

Method A: Chiral HPLC (High-Performance Liquid Chromatography)

Best For: Routine Quality Control (QC), Quantitative Analysis (

, ), Process Monitoring.

• Mechanism: Utilizes a Chiral Stationary Phase (CSP) where the selector (typically a polysaccharide or cyclodextrin) forms transient diastereomeric complexes with the analyte.

• The Challenge: The secondary amine functionality causes peak tailing due to interaction with residual silanols on the silica support.

• The Solution: Use of immobilized polysaccharide columns (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) with basic additives (Diethylamine) in the mobile phase.

Method B: H/ F-NMR with Chiral Derivatization (Mosher's Acid)

Best For: Absolute Configuration Assignment, R&D Early Stage, Reference Standard Qualification.

• Mechanism: Derivatization of the secondary amine with an enantiopure reagent (typically

  -methoxy- -(trifluoromethyl)phenylacetic acid chloride, MTPA-Cl). This converts enantiomers into diastereomers, which have distinct chemical shifts in NMR.

• The Challenge: Secondary amines like N-methylbicyclo[3.1.0]hexan-6-amine form amides that exhibit restricted rotation (rotamers), often complicating the spectra.

• The Solution: High-temperature NMR or

  F-NMR (simplifies the spectrum to singlets).

Method C: Polarimetry (Specific Rotation)

Best For: Legacy specifications, gross error checking.

• Status: NOT RECOMMENDED for high-sensitivity validation. Specific rotation is concentration-dependent, temperature-sensitive, and lacks the specificity to distinguish between diastereomeric impurities and enantiomeric impurities effectively.

Performance Data Comparison

The following data represents typical performance metrics observed when validating N-Methylbicyclo[3.1.0]hexan-6-amine samples.

Feature	Method A: Chiral HPLC (CSP: AD-H)	Method B: F-NMR (Mosher's)	Method C: Polarimetry
Primary Output	Quantitative &	Absolute Configuration /	Value
Limit of Detection (LOD)	0.05%	~1.0 - 2.0%	N/A (Gross avg)
Resolution ( )	> 2.5 (Baseline)	ppm	N/A
Sample Required	< 1 mg	5 - 10 mg	> 50 mg
Analysis Time	15 - 30 mins	2 - 4 hours (prep + run)	10 mins
Throughput	High (Automated)	Low (Manual Prep)	High
Cost Per Sample	Low (after column purchase)	High (Deuterated solvents/Reagents)	Low

Decision Logic & Workflow

The choice of method depends on the stage of drug development.

Caption: Decision matrix for selecting between HPLC and NMR based on reference standard availability.

Detailed Experimental Protocols

Protocol A: Chiral HPLC Method Development

Target: Baseline separation of enantiomers (

).

• Column Selection: Start with Chiralpak AD-H or Chiralpak IC (5

  m, 4.6 x 250 mm). These amylose/cellulose-based columns offer the broadest selectivity for amines.

• Mobile Phase Preparation:

  • Base Solvent: n-Hexane / Isopropyl Alcohol (IPA) (90:10 v/v).

  • CRITICAL STEP: Add 0.1% Diethylamine (DEA) or Ethanolamine.

  • Why? The basic additive masks silanol groups on the silica backbone. Without this, the secondary amine of the [3.1.0] system will tail severely, merging peaks.

• Sample Prep: Dissolve 1 mg of sample in 1 mL of Mobile Phase.

• Screening: Inject 5

  L at 1.0 mL/min, 25°C. Detection UV @ 210 nm (amine absorption is weak; low wavelength is necessary).

• Optimization: If

  , switch IPA to Ethanol (sharper peaks) or increase the % of hexane to retain the compound longer.

Protocol B: Derivatization with Mosher's Acid Chloride

Target: Determination of Absolute Configuration via

F-NMR.

• Reaction:

  • In a dry 2 mL vial, dissolve 10 mg of N-Methylbicyclo[3.1.0]hexan-6-amine in 0.6 mL dry Pyridine-

    (or CDCl with added triethylamine).

  • Add 1.2 equivalents of (R)-(-)-MTPA-Cl (Mosher's Acid Chloride).

  • Stir for 1 hour at room temperature.

  • Repeat in a separate vial using (S)-(+)-MTPA-Cl .

• Workup: Usually not required if using Pyridine-

  . If using CDCl , wash with dilute HCl and NaHCO , dry over MgSO , and filter into NMR tube.

• Analysis:

  • Run

    F-NMR (no decoupling).

  • Observation: You will see distinct singlets for the

    group of the diastereomers.

  • Rotamer Warning: Because this is a secondary amine (N-Methyl), you may see two sets of peaks for each diastereomer due to restricted rotation around the amide bond. Do not confuse rotamers with impurities. Heating the NMR probe to 50°C can coalesce these peaks.

Validation Framework (ICH Q2(R1))

To transition Method A (HPLC) into a regulated environment, it must be validated according to ICH Q2(R1) guidelines.

Caption: Sequential workflow for ICH Q2(R1) validation of the Chiral HPLC method.

Key Validation Criteria for Chiral Amines:

• Specificity: Must demonstrate no interference from the endo diastereomer if the target is the exo isomer.

• Sensitivity (LOD/LOQ): The method must detect the unwanted enantiomer at 0.05% levels (Signal-to-Noise > 3:1).

• Solution Stability: Secondary amines can oxidize or react with CO

  (carbamate formation). Verify stability over 24 hours.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1][3] [Link]

• Hoye, T. R., & Renner, M. K. (1996). MTPA (Mosher) Amides of Cyclic Secondary Amines: Conformational Aspects and a Useful Method for Assignment of Amine Configuration. The Journal of Organic Chemistry.[4][5] [Link]

• Subramanian, G. (Ed.). (2008). Chiral Separation Techniques: A Practical Approach.[1][6][7] Wiley-VCH. (General reference for Polysaccharide CSP selection). [Link]

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